isoplysin A
isoplysin A
Brand Name:
Vulcanchem
CAS No.:
158761-04-7
VCID:
VC0134543
InChI:
InChI=1S/C14H14N4O/c1-15-14-17-13(19)12(18(14)2)7-9-8-16-11-6-4-3-5-10(9)11/h3-8,16H,1-2H3,(H,15,17,19)/b12-7+
SMILES:
CNC1=NC(=O)C(=CC2=CNC3=CC=CC=C32)N1C
Molecular Formula:
C14H14N4O
Molecular Weight:
254.29 g/mol
isoplysin A
CAS No.: 158761-04-7
Main Products
VCID: VC0134543
Molecular Formula: C14H14N4O
Molecular Weight: 254.29 g/mol
| CAS No. | 158761-04-7 |
|---|---|
| Product Name | isoplysin A |
| Molecular Formula | C14H14N4O |
| Molecular Weight | 254.29 g/mol |
| IUPAC Name | (5E)-5-(1H-indol-3-ylmethylidene)-1-methyl-2-(methylamino)imidazol-4-one |
| Standard InChI | InChI=1S/C14H14N4O/c1-15-14-17-13(19)12(18(14)2)7-9-8-16-11-6-4-3-5-10(9)11/h3-8,16H,1-2H3,(H,15,17,19)/b12-7+ |
| Standard InChIKey | UVIKYYAHZODERH-KPKJPENVSA-N |
| Isomeric SMILES | CNC1=NC(=O)/C(=C\C2=CNC3=CC=CC=C32)/N1C |
| SMILES | CNC1=NC(=O)C(=CC2=CNC3=CC=CC=C32)N1C |
| Canonical SMILES | CNC1=NC(=O)C(=CC2=CNC3=CC=CC=C32)N1C |
| Synonyms | isoplysin A |
| PubChem Compound | 6440681 |
| Last Modified | Nov 09 2021 |
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